N-(4-chlorobenzyl)-2-(7-isopropyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-2-(5-oxo-7-propan-2-yl-2,3-dihydro-[1,3]thiazolo[3,2-a]pyrimidin-3-yl)acetamide
• InChI: InChI=1S/C18H20ClN3O2S/c1-11(2)15-8-17(24)22-14(10-25-18(22)21-15)7-16(23)20-9-12-3-5-13(19)6-4-12/h3-6,8,11,14H,7,9-10H2,1-2H3,(H,20,23)
• InChI Key: VDXAIQXJKXSHAT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=O)N2C(CSC2=N1)CC(=O)NCC3=CC=C(C=C3)Cl
• Molecular Formula: C18H20ClN3O2S
• Molecular Weight: 377.9 g/mol

Description

N-(4-chlorobenzyl)-2-(7-isopropyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamide is a useful research compound. Its molecular formula is C18H20ClN3O2S and its molecular weight is 377.89. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Heterocyclic Compounds

A key application of N-(4-chlorobenzyl)-2-(7-isopropyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamide and its derivatives lies in the synthesis of various heterocyclic compounds. These compounds have been explored for their potential biological activities, including antimicrobial and anticancer properties. The compound serves as a building block in chemical syntheses that aim to create new molecules with potential therapeutic applications.

For example, Janardhan et al. (2014) describe the use of related N-aryl-2-chloroacetamides as electrophilic building blocks for forming thiazolo[3,2-a]pyrimidinone products, highlighting the role of such compounds in the synthesis of complex heterocycles (Janardhan et al., 2014). Similarly, Kerru et al. (2019) present the preparation of new series of compounds with antibacterial potency, demonstrating the application of related structures in creating bioactive molecules (Kerru et al., 2019).

Potential Antimicrobial and Anticancer Activity

Compounds synthesized from N-(4-chlorobenzyl)-2-(7-isopropyl-5-oxo-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidin-3-yl)acetamide or its analogs have been screened for antimicrobial and anticancer activities. The design and synthesis of these compounds are guided by the potential to inhibit the growth of harmful bacteria or cancer cells, showcasing the significance of this compound in the development of new therapeutic agents.

As reported by Kerru et al. (2019), certain derivatives exhibit antibacterial potency against a range of bacteria, including E. coli and B. subtilis, with minimum inhibitory concentrations that suggest strong antimicrobial activity. This underscores the utility of these compounds in addressing bacterial infections (Kerru et al., 2019).